molecular formula C10H20Cl2N2O B6219839 1-{1,8-diazaspiro[4.5]decan-1-yl}ethan-1-one dihydrochloride CAS No. 2751621-44-8

1-{1,8-diazaspiro[4.5]decan-1-yl}ethan-1-one dihydrochloride

Cat. No.: B6219839
CAS No.: 2751621-44-8
M. Wt: 255.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-{1,8-diazaspiro[4.5]decan-1-yl}ethan-1-one dihydrochloride (1-DEDDH) is an organic compound with a wide range of applications in the field of scientific research. It is a cyclic amide derivative of 1,8-diazaspiro[4.5]decane, and has been widely used in various research studies due to its unique properties. 1-DEDDH has been used in a variety of research experiments, including those involving organic synthesis, drug discovery, and enzymatic catalysis.

Mechanism of Action

1-{1,8-diazaspiro[4.5]decan-1-yl}ethan-1-one dihydrochloride exerts its effects by binding to specific receptors in the body. The binding of this compound to these receptors triggers a cascade of biochemical reactions, which ultimately lead to the desired physiological effects. The binding of this compound to the receptors is specific and can be blocked by other compounds.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In laboratory studies, this compound has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. In addition, this compound has been shown to inhibit the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes. Furthermore, this compound has been shown to have anti-inflammatory, analgesic, and antipyretic properties.

Advantages and Limitations for Lab Experiments

1-{1,8-diazaspiro[4.5]decan-1-yl}ethan-1-one dihydrochloride has several advantages for use in laboratory experiments. It is a relatively stable compound, with a long shelf life, and is easy to synthesize. In addition, this compound is relatively inexpensive to obtain and is readily soluble in a variety of organic solvents. However, this compound has several limitations for use in laboratory experiments. It is not water soluble, so it must be used in an organic solvent. In addition, this compound has a relatively low solubility in some organic solvents, which can limit its use in some types of experiments.

Future Directions

1-{1,8-diazaspiro[4.5]decan-1-yl}ethan-1-one dihydrochloride has a wide range of potential applications in scientific research. In the future, this compound could be used to study the effects of various drugs on the human body, as well as to study the activity of various enzymes. In addition, this compound could be used to study the effects of various drugs on the immune system, as well as to study the effects of various drugs on the nervous system. Furthermore, this compound could be used to study the effects of various drugs on the cardiovascular system, as well as to study the effects of various drugs on the endocrine system. Finally, this compound could be used to study the effects of various drugs on the reproductive system, as well as to study the effects of various drugs on the musculoskeletal system.

Synthesis Methods

1-{1,8-diazaspiro[4.5]decan-1-yl}ethan-1-one dihydrochloride can be synthesized from 1,8-diazaspiro[4.5]decane and ethanone. The reaction involves the formation of a cyclic amide by the reaction of the two molecules. The reaction is typically carried out in a polar solvent, such as dimethyl sulfoxide (DMSO), and requires the use of a base, such as sodium hydroxide (NaOH). The reaction typically takes place at room temperature and is usually complete within 24 hours.

Scientific Research Applications

1-{1,8-diazaspiro[4.5]decan-1-yl}ethan-1-one dihydrochloride has been used in a variety of scientific research applications, including organic synthesis, drug discovery, and enzymatic catalysis. In organic synthesis, this compound has been used as a starting material for the synthesis of various heterocyclic compounds. In drug discovery, this compound has been used as a model compound to study the effects of various drugs on the human body. In enzymatic catalysis, this compound has been used to study the catalytic activity of various enzymes.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{1,8-diazaspiro[4.5]decan-1-yl}ethan-1-one dihydrochloride' involves the reaction of 1,8-diazaspiro[4.5]decan-1-amine with ethyl chloroformate to form the intermediate ethyl 1-{1,8-diazaspiro[4.5]decan-1-yl}ethan-1-one, which is then treated with hydrochloric acid to obtain the final product as a dihydrochloride salt.", "Starting Materials": [ "1,8-diazaspiro[4.5]decan-1-amine", "ethyl chloroformate", "hydrochloric acid" ], "Reaction": [ "Step 1: 1,8-diazaspiro[4.5]decan-1-amine is reacted with ethyl chloroformate in the presence of a base such as triethylamine to form the intermediate ethyl 1-{1,8-diazaspiro[4.5]decan-1-yl}ethan-1-one.", "Step 2: The intermediate is then treated with hydrochloric acid to obtain the final product as a dihydrochloride salt." ] }

2751621-44-8

Molecular Formula

C10H20Cl2N2O

Molecular Weight

255.2

Purity

0

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.